N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide

• IUPAC Name: N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide
• InChI: InChI=1S/C14H17N3O2/c1-2-14(7-9-19-10-14)16-13(18)12-6-5-11-4-3-8-15-17(11)12/h3-6,8H,2,7,9-10H2,1H3,(H,16,18)
• InChI Key: YZQSTAMUKJCJMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCOC1)NC(=O)C2=CC=C3N2N=CC=C3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that belongs to the pyridazine family. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide involves the inhibition of specific enzymes. For example, it has been found to inhibit the activity of cyclin-dependent kinases, which are involved in cell cycle regulation. It has also been found to inhibit the activity of phosphodiesterases, which are involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. For example, it has been found to induce apoptosis in cancer cells, inhibit inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide in lab experiments is its potent inhibitory activity against specific enzymes. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation is that it may exhibit off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its efficacy and safety in preclinical and clinical trials. Another area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease. Studies have shown that this compound can improve cognitive function in animal models, but further studies are needed to determine its potential use in humans. Additionally, studies are needed to determine the long-term effects of this compound on human health and the environment.

Synthesis Methods

The synthesis of N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide involves the reaction of 6-bromo-2-chloronicotinic acid with 3-ethyloxetan-3-ol in the presence of a base. The resulting intermediate is then reacted with 2-aminopyrrolo[1,2-b]pyridazine-7-carboxamide to yield the final product.

Scientific Research Applications

N-(3-ethyloxolan-3-yl)pyrrolo[1,2-b]pyridazine-7-carboxamide has been extensively studied for its potential use in drug development. It has been found to exhibit potent inhibitory activity against various enzymes, including protein kinases and phosphodiesterases. This makes it a promising candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.